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Introduction

Brilliant Orange H, also known as Acid Orange 17 (CAS 52749-23-2), is a synthetic azo dye.
[1] Its molecular structure, which includes a sulfonic acid group, plays a significant role in its
solubility characteristics.[2][3] This technical guide provides a summary of the available
solubility data for Brilliant Orange H in various solvents, outlines a comprehensive
experimental protocol for determining its solubility, and presents a workflow for this process.

Data Presentation: Solubility of Brilliant Orange H

Precise quantitative solubility data for Brilliant Orange H is not readily available in published
literature. However, qualitative descriptions and information on its solubility in a few solvent
systems have been reported. The following table summarizes the available information.
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Quantitative Qualitative

Solvent CAS Number . o Source(s)
Solubility Solubility
Data not

Water 7732-18-5 ) Soluble [11[2][4]
available

] Data not Slightly Soluble

Aqueous Acid N/A ) ) o [4]
available (with sonication)

Dimethyl

] Data not )

Sulfoxide 67-68-5 ) Slightly Soluble [4]
available

(DMSO0)
Data not )

Methanol 67-56-1 ] Slightly Soluble [4]
available
Data not Data not

Ethanol 64-17-5 ) ]
available available
Data not Data not

Acetone 67-64-1 ) ]
available available

The sulfonic acid group, present as a sodium salt in the dye's structure, is the primary
contributor to its notable water solubility.[3]

Experimental Protocols: Determination of Solubility

To obtain quantitative solubility data for Brilliant Orange H, a combination of the gravimetric
method and UV-Vis spectrophotometry can be employed. This approach allows for the
determination of the saturation concentration of the dye in a given solvent.

Objective: To determine the solubility of Brilliant Orange H in various solvents at a specified
temperature.

Materials:
« Brilliant Orange H (powder)

e Selected solvents (e.g., water, ethanol, methanol, acetone, DMSO)
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e Analytical balance
e Volumetric flasks

» Centrifuge and centrifuge tubes or filtration apparatus (e.g., syringe filters with appropriate
membrane)

o UV-Vis spectrophotometer and cuvettes

o Thermostatically controlled shaker or water bath
» Pipettes and other standard laboratory glassware
Methodology:

o Preparation of Saturated Solutions:

o Add an excess amount of Brilliant Orange H powder to a known volume of the selected
solvent in a sealed container (e.g., a centrifuge tube or a flask with a stopper). The excess
solid is crucial to ensure that the solution reaches saturation.

o Place the containers in a thermostatically controlled shaker or water bath set to the
desired temperature (e.g., 25 °C).

o Agitate the mixtures for a predetermined period (e.g., 24-48 hours) to ensure that
equilibrium is reached.

e Separation of Undissolved Solid:

o After the equilibration period, allow the solutions to stand undisturbed at the constant
temperature to let the excess solid settle.

o To separate the undissolved solid from the saturated solution, either centrifuge the
samples at a high speed or filter the solution using a syringe filter. This step must be
performed quickly and at the same temperature to avoid any changes in solubility.

o Gravimetric Analysis (for less volatile solvents):
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[e]

Accurately pipette a known volume of the clear, saturated supernatant into a pre-weighed,
dry container.

[e]

Evaporate the solvent under controlled conditions (e.g., in a drying oven at a temperature
below the decomposition point of the dye).

[e]

Once the solvent is completely evaporated, weigh the container with the dried dye residue.

o

Calculate the solubility in g/100 mL or other suitable units based on the mass of the
residue and the volume of the solution taken.

o UV-Vis Spectrophotometric Analysis:

o Preparation of a Calibration Curve:

Prepare a stock solution of Brilliant Orange H of a known concentration in the solvent
of interest.

» Create a series of standard solutions of decreasing concentrations by accurately diluting
the stock solution.

» Measure the absorbance of each standard solution at the wavelength of maximum
absorbance (Amax) for Brilliant Orange H using the UV-Vis spectrophotometer. The
solvent should be used as the blank.

» Plot a calibration curve of absorbance versus concentration. The resulting graph should
be linear and follow the Beer-Lambert law.

o Analysis of the Saturated Solution:
» Take a precise aliquot of the clear saturated supernatant obtained in step 2.

» Dilute this aliquot with a known volume of the solvent to bring the absorbance within the
linear range of the calibration curve.

= Measure the absorbance of the diluted solution at the Amax.
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» Use the equation of the line from the calibration curve to determine the concentration of

the diluted solution.

= Calculate the concentration of the original saturated solution by accounting for the
dilution factor. This value represents the solubility of Brilliant Orange H in that solvent.

Data Analysis:

The results from either the gravimetric or spectrophotometric method will provide the
quantitative solubility of Brilliant Orange H in the tested solvent at the specified temperature.
The experiment should be repeated multiple times to ensure the reproducibility of the results.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow for determining the

solubility of Brilliant Orange H.
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Caption: Experimental workflow for determining the solubility of Brilliant Orange H.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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